Cas no 114059-07-3 (4,6-dimethylcyclooct-4-en-1-one)

• Product name: 4,6-dimethylcyclooct-4-en-1-one
• CAS No: 114059-07-3
• MF: C₁₀H₁₆O
• MW: 152.233
• CID: 2612247
• PubChem ID: 71338021

4,6-dimethylcyclooct-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylcyclooct-4-en-1-one
• 4,6-Dimethylcyclooct-4-en-1-one
• 114059-07-3
• DTXSID90765656

• Inchi： InChI=1S/C10H16O/c1-8-3-5-10(11)6-4-9(2)7-8/h7-8H,3-6H2,1-2H3
• InChI Key： MZEKGIJRNLSVID-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 152.120115130Da
• Monoisotopic Mass: 152.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.7